Cas no 1351602-49-7 (1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one)

• Product Name: 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one
• CAS No: 1351602-49-7
• MF: C₂₃H₂₁F₃N₄O₂
• MW: 442.433655500412
• CID: 5806219
• PubChem ID: 56764805
• Update Time: 2025-07-15

1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one
• 1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenoxy]ethanone
• 1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone
• VU0533830-1
• 1351602-49-7
• 1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one
• F6166-0120
• AKOS024534135

• Inchi： 1S/C23H21F3N4O2/c24-23(25,26)18-7-4-8-19(13-18)32-15-22(31)30-11-9-29(10-12-30)21-14-20(27-16-28-21)17-5-2-1-3-6-17/h1-8,13-14,16H,9-12,15H2
• InChI Key： CZAIIOVVKJJFGL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCC(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 442.16166041g/mol
• Monoisotopic Mass: 442.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one

Introduction to 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one (CAS No. 1351602-49-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one, with the CAS number 1351602-49-7, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one is characterized by a piperazine moiety linked to a phenylpyrimidine ring, which is further connected to a phenoxyethanone group substituted with a trifluoromethyl group. This specific arrangement of functional groups contributes to its distinctive chemical and biological properties. The presence of the trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of pharmaceutical compounds, making it a valuable feature in drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The piperazine moiety in this compound is known for its ability to interact with biological targets such as enzymes and receptors, which is crucial for modulating physiological processes. Furthermore, the phenylpyrimidine ring has been extensively studied for its potential in anticancer and anti-inflammatory applications. The combination of these structural elements makes 1-4-(6-phenylpyrimidin-4-yl)piperazin-1-yl-2-3-(trifluoromethyl)phenoxyethan-1-one a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The trifluoromethyl group enhances its binding affinity, while the piperazine and phenylpyrimidine components contribute to its selectivity. These properties make it an attractive scaffold for the development of novel therapeutics.

The synthesis of 1-4-(6-phenylpyrimidin-4-ylo)piperazin - 1 - yl - 2 - 3 - (trifluoromethyl)phenoxyethan - 1 - one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to reveal the biological profile of this compound. Preliminary data suggest that it demonstrates significant inhibitory activity against several target enzymes, including those implicated in tumor growth and metastasis. The mechanism of action appears to involve disruption of key signaling pathways that are dysregulated in cancer cells. This aligns with current trends in oncology research, where targeted therapies are being developed to selectively inhibit aberrant cellular processes.

Beyond oncology, there is growing evidence suggesting that 1 - 4 - (6 - phen y l p y r i m i d i n - 4 - y l ) p i p e r az i n - 1 - y l - 2 - 3 - ( t r i f lu o r o m e t h y l ) phenoxy eth an - 1 - one may have applications in other therapeutic areas as well. For instance, its ability to modulate enzyme activity could make it useful in treating inflammatory diseases or neurological disorders. The phenylpyrimidine component has shown promise in preclinical models as an anti-inflammatory agent, further highlighting the compound's versatility.

The pharmacokinetic properties of this compound are also under investigation. Early studies indicate that it exhibits good oral bioavailability and reasonable metabolic stability, which are critical factors for drug development. Additionally, its solubility profile suggests potential for formulation into various dosage forms, enhancing its clinical applicability.

The regulatory landscape for new drug candidates is stringent but well-defined. As such, researchers are carefully evaluating the safety and efficacy of 1 - 4 - (6 - phen y l p y r i m i d i n - 4 - y l ) p i p e r az i n - 1 - y l - 2 - 3 strong > (t r i f lu o r o m e t h y l ) phenoxy eth an - 1 one before advancing it into clinical trials. Preclinical toxicology studies are being conducted to assess potential side effects and ensure that it meets safety standards required by regulatory agencies such as the FDA and EMA.

The collaboration between academic institutions and pharmaceutical companies is crucial for translating laboratory findings into tangible therapeutic benefits. Many leading research groups are currently working on optimizing synthetic routes and exploring new applications for this compound. These efforts are supported by funding agencies that recognize the importance of innovation in drug discovery.

The future prospects for piperazine-based compounds like this one remain bright. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to identify novel scaffolds with improved pharmacological profiles more efficiently than ever before. This compound serves as an excellent example of how structural modifications can lead to enhanced biological activity.

In conclusion, 1 – 4 – (6 – phen y l pyr im idi n – 4 – yl ) p ip er azin – 1 – yl – 2 – strong >3–(trifluoromethyl)phenoxyethan–1-one (CAS No.1351602–49–7) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique molecular structure, combined with promising preclinical data, positions it as a valuable asset in ongoing drug development efforts aimed at improving patient outcomes worldwide.